Cas no 24120-21-6 (2-Butenedioic acid(2E)-, bis[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] ester (9CI))

• Product Name: 2-Butenedioic acid(2E)-, bis[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] ester (9CI)
• CAS No: 24120-21-6
• MF: C₁₀H₄F₁₂O₄
• MW: 416.117205619812
• CID: 240396
• PubChem ID: 53436124
• Update Time: 2025-04-19

2-Butenedioic acid(2E)-, bis[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, bis[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] ester (9CI)
• bis(1,1,1,2,3,3-hexafluoropropan-2-yl) but-2-enedioate
• BIS(HEXAFLUOROISOPROPYL) FUMARATE
• 2-Butenedioicacid (E)-, bis[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] ester
• 2-Propanol,1,1,1,3,3,3-hexafluoro-, fumarate (2:1) (8CI)
• Fumaric acid,bis[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] ester (8CI)
• 24120-21-6
• Bis(hexafluoroisopropyl)fumarate
• DTXSID10700862

• Inchi： 1S/C10H4F12O4/c11-5(12)7(15,9(17,18)19)25-3(23)1-2-4(24)26-8(16,6(13)14)10(20,21)22/h1-2,5-6H
• InChI Key： FYWHNBRAYVSFQC-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(F)(F)F)OC(C=CC(=O)OC(C(F)F)(C(F)(F)F)F)=O

Computed Properties

• Exact Mass: 415.992
• Monoisotopic Mass: 415.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 52.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters